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Compound of Interest

Compound Name: 5-(3-Fluorophenyl)nicotinic acid

Cat. No.: B170099 Get Quote

Comprehensive Safety Guide for Handling 5-(3-
Fluorophenyl)nicotinic acid
Disclaimer: No specific Safety Data Sheet (SDS) for 5-(3-Fluorophenyl)nicotinic acid was

located. The following guidance is based on the safety data of closely related compounds,

including nicotinic acid and other fluorophenyl-substituted nicotinic acids. Researchers should

handle this compound with caution and perform a thorough risk assessment before use.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling 5-(3-Fluorophenyl)nicotinic acid. It includes

immediate safety protocols, operational procedures, and disposal plans to ensure a safe

laboratory environment.

Immediate Safety and Hazard Information
5-(3-Fluorophenyl)nicotinic acid is a powdered organic compound that may pose several

hazards. Based on analogous compounds, it may cause skin irritation, serious eye irritation,

and respiratory irritation.[1][2] Ingestion and inhalation should be avoided.

Hazard Identification:
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Hazard Statement
GHS Classification
(Presumed)

Source(s)

Causes serious eye irritation Eye Irrit. 2A [1][2]

Causes skin irritation Skin Irrit. 2 [1][2]

May cause respiratory irritation STOT SE 3 [1][2]

Harmful if swallowed Acute Tox. 4 (oral) [2][3]

Harmful to aquatic life Aquatic Acute 3

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial when handling this compound to minimize exposure.

Recommended PPE:

Protection Type Specification Source(s)

Eye/Face

Safety glasses with side-

shields or chemical safety

goggles.

[4]

Hand

Chemical-resistant gloves

(e.g., nitrile). Gloves must be

inspected prior to use and

disposed of properly.

Body

A lab coat or other protective

clothing to prevent skin

contact.

[4]

Respiratory

Use in a well-ventilated area. If

dust is generated, a particulate

filter respirator may be

necessary.[5]

[5][6]

Operational and Handling Plan
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Proper handling procedures are essential to prevent contamination and exposure.

Step-by-Step Handling Protocol:

Preparation:

Ensure a well-ventilated work area, such as a chemical fume hood.[4]

Have an eyewash station and safety shower readily accessible.

Gather all necessary PPE and handling equipment.

Handling:

Avoid generating dust.[3] If appropriate, moisten the substance to prevent dusting.[5]

Weigh the compound in a contained environment to minimize dust dispersion.

Keep the container tightly closed when not in use.[4]

Wash hands thoroughly after handling.[4]

Storage:

Store in a cool, dry, and well-ventilated place, away from direct sunlight.[4]

Keep the container tightly closed in a dry place.[4]

Store separated from strong acids, bases, and oxidants.[5]

Disposal Plan
Proper disposal of 5-(3-Fluorophenyl)nicotinic acid and its containers is critical to prevent

environmental contamination.

Waste Disposal Protocol:

Waste Collection:
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Collect waste material in a suitable, labeled container for disposal.[4]

Do not mix with other waste.

Disposal:

Dispose of the contents and container to an approved waste disposal plant.[4]

Do not allow the product to enter drains or surface water.[4]

Handle uncleaned containers as you would the product itself.

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, immediate and appropriate action is

necessary.

Emergency Procedures:
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Situation First Aid Measures Source(s)

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.[4]

[4]

Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with water or shower.

Inhalation

Move the person to fresh air

and keep them comfortable for

breathing.[2]

[2]

Ingestion

Rinse mouth. Immediately

make the victim drink water

(two glasses at most). Consult

a physician.

Spill

Sweep up or vacuum up

spillage and collect it in a

suitable container for disposal.

Avoid generating dust.[4] Do

not flush into surface water or

the sanitary sewer system.[4]

[4]

Visual Workflow for Safe Handling and Disposal
The following diagram outlines the key steps for the safe handling and disposal of 5-(3-
Fluorophenyl)nicotinic acid.
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Caption: Workflow for handling and disposing of 5-(3-Fluorophenyl)nicotinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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